Cas no 5827-75-8 (n-Isobutylpropionamide)

• Product Name: n-Isobutylpropionamide
• CAS No: 5827-75-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD01345651
• CID: 948294
• PubChem ID: 347479
• Update Time: 2025-04-19

n-Isobutylpropionamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylpropyl)propanamide
• N-Isobutylpropionamide
• AC1L87ER
• NCIOpen2_003731
• N-iso-butylpropionamide
• NSC406183
• Propanamide, N-isobutyl
• QTVUDNOFBZLOHM-UHFFFAOYSA-N
• SY034683
• 5827-75-8
• SCHEMBL564899
• DA-42026
• MFCD01345651
• DTXSID50324268
• AC2518
• CS-11986
• AKOS003852810
• A869487
• NSC-406183
• CS-0152594
• NSC 406183
• n-Isobutylpropionamide

• MDL： MFCD01345651
• Inchi： 1S/C7H15NO/c1-4-7(9)8-5-6(2)3/h6H,4-5H2,1-3H3,(H,8,9)
• InChI Key： QTVUDNOFBZLOHM-UHFFFAOYSA-N
• SMILES： O=C(CC)NCC(C)C

Computed Properties

• Exact Mass: 129.11545
• Monoisotopic Mass: 129.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 1.3

Experimental Properties

• Color/Form: NA
• Density: 0.859±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 5-7 ºC
• Boiling Point: 140-150 ºC (15 Torr)
• Flash Point: 116.4±3.4 ºC,
• Refractive Index: 1.525 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (13 g/l) (25 º C),
• PSA: 29.1
• LogP: 1.55950

n-Isobutylpropionamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃